Cas no 374926-12-2 (1-Naphthalenepropanenitrile,4-chloro-b-oxo-)
374926-12-2 structure
Product Name:1-Naphthalenepropanenitrile,4-chloro-b-oxo-
CAS No:374926-12-2
MF:C13H8ClNO
MW:229.661722183228
CID:304925
PubChem ID:11128098
Update Time:2025-04-19
1-Naphthalenepropanenitrile,4-chloro-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenepropanenitrile,4-chloro-b-oxo-
- 3-(4-CHLORO-1-NAPHTHYL)-3-OXOPROPANENITRILE
- 3-(4-chloronaphthalen-1-yl)-3-oxopropanenitrile
- 1-Naphthalenepropanenitrile,4-chloro-b-oxo
- SCHEMBL5678914
- DTXSID00456240
- 374926-12-2
-
- Inchi: 1S/C13H8ClNO/c14-12-6-5-11(13(16)7-8-15)9-3-1-2-4-10(9)12/h1-6H,7H2
- InChI Key: UZJZOCCJBUJHPF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(CC#N)=O)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 229.02900
- Monoisotopic Mass: 229.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.58958
1-Naphthalenepropanenitrile,4-chloro-b-oxo- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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